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Compound of Interest

Compound Name: Fmoc-D-Nva-OH

Cat. No.: B557634 Get Quote

A Technical Guide to the Safe Handling of Fmoc-
D-Nva-OH
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions

for N-α-(9-Fluorenylmethoxycarbonyl)-D-norvaline (Fmoc-D-Nva-OH), a key reagent in peptide

synthesis. Adherence to these guidelines is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties
Fmoc-D-Nva-OH is a D-norvaline derivative featuring an Fmoc protecting group on its amino

function, making it a standard building block for Fmoc solid-phase peptide synthesis (SPPS).[1]

It typically appears as a white to off-white crystalline solid or powder.[1][2][3]

Table 1: Physicochemical Data for Fmoc-D-Nva-OH
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Property Value References

CAS Number 144701-24-6 [1]

Molecular Formula C₂₀H₂₁NO₄ [1][4]

Molecular Weight 339.39 g/mol [1][4]

Melting Point 152-154 °C [1][2][3][5]

Boiling Point 557.9 ± 33.0 °C (Predicted) [1][2][3]

Density 1.230 ± 0.06 g/cm³ (Predicted) [1][2][3]

Flash Point 291.2 ± 25.4 °C (Predicted) [2]

pKa 3.91 ± 0.20 (Predicted) [3]

Solubility
Soluble in DMSO and other

organic solvents
[1]

| Optical Rotation | [α] = 20 ± 2° D |[1] |

Safety and Hazard Information
Fmoc-D-Nva-OH is classified as an irritant.[2][3] The Globally Harmonized System (GHS)

classification indicates potential hazards upon ingestion and contact, requiring careful handling

to avoid exposure.

Table 2: GHS Hazard and Precautionary Data
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Category Code Description References

Pictogram GHS07 [3]

Signal Word Warning [3]

Hazard Statements H302 Harmful if swallowed. [3]

H315 Causes skin irritation. [3]

H319
Causes serious eye

irritation.
[3]

H335
May cause respiratory

irritation.
[3]

Precautionary

Statements
P261 Avoid breathing dust. [3]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[3]

Safety Instructions S22 Do not breathe dust. [2][3][5]

S24/25
Avoid contact with

skin and eyes.
[2][3][5]

Storage Class 11 Combustible Solids

| WGK (Germany) | 3 | Water Hazard Class 3 (highly hazardous to water) |[2][3] |

Experimental Protocols: Safe Handling Procedures
While specific toxicological studies are not detailed in the provided literature, a standardized

protocol for handling this and similar chemical reagents can be established based on general

safety data sheets for amino acid derivatives.[6][7][8][9]
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3.1 Personal Protective Equipment (PPE)

A comprehensive set of PPE is mandatory to minimize exposure risk.

Eye Protection: Wear safety glasses with side shields or chemical safety goggles.

Hand Protection: Handle with impervious gloves (e.g., nitrile). Gloves must be inspected

before use and disposed of properly after.[6]

Body Protection: Wear a lab coat, long pants, and closed-toe shoes. Impervious clothing

should be selected based on the concentration and amount of the substance being handled.

[6]

Respiratory Protection: In situations where dust is generated and ventilation is inadequate,

use a NIOSH (US) or CEN (EU) approved particulate respirator (e.g., N95).[6]

3.2 Handling and Use Protocol

Preparation: Before handling, ensure the work area, typically a chemical fume hood or a

well-ventilated space, is clean and uncluttered.[6][7][8] Confirm that an eyewash station and

safety shower are accessible.

Weighing (Solid Form): Conduct all weighing operations within a chemical fume hood or a

ventilated enclosure to prevent the inhalation of dust.[9] Use a spatula for transfers and

avoid actions that could create airborne dust.

Dissolution (Solution Form): When preparing solutions, perform all manipulations inside a

chemical fume hood. Add the solid Fmoc-D-Nva-OH to the solvent slowly to prevent

splashing.[9]

Spill Management: In case of a spill, pick up and arrange disposal without creating dust.[6]

Sweep up the solid material and place it in a suitable, sealed container for disposal. Prevent

the product from entering drains.[6][7][8]

3.3 First Aid Measures
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Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, seek medical

attention.[10]

Skin Contact: In case of contact, immediately wash the skin with soap and plenty of water.[7]

[8]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally.[6][10]

Ingestion: If swallowed, wash out the mouth with water if the person is conscious. Do not

induce vomiting. Call a physician.[10]

Storage and Disposal
Storage: Store the container tightly sealed in a dry, well-ventilated place.[6][7][8] The

recommended storage temperature is between 2-8°C.[2][3][5]

Disposal: Dispose of waste material in accordance with federal, state, and local

environmental control regulations.[8] Contaminated packaging and unused material should

be treated as hazardous waste and disposed of through a licensed professional waste

disposal service.

Visualized Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Fmoc-D-Nva-OH
from receipt to disposal.

Preparation & Storage
Handling (in Fume Hood)

Post-Use & Disposal
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Don Required PPE
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Weigh Solid
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Prepare Solution
(Avoid Splashing)

Decontaminate
Work Area & Glassware

Collect Waste
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Dispose via Certified
Hazardous Waste Program
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Caption: Workflow for the safe handling and disposal of Fmoc-D-Nva-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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